Phenoxyacetone

• CAS No.: 621-87-4
• Product Name: Phenoxyacetone
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 1-phenoxypropan-2-one
• Standard InChI: InChI=1S/C9H10O2/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• Standard InChIKey: QWAVNXZAQASOML-UHFFFAOYSA-N
• SMILES: CC(=O)COC1=CC=CC=C1
• Canonical SMILES: CC(=O)COC1=CC=CC=C1
• Appearance: Solid powder
• Boiling Point: 229.5 °C
• Description: Phenoxyacetone causes Acetylcholinesterase inhibition.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Phenoxyacetone; NSC 1876; NSC-1876; NSC1876
• Reference: 1: Dafforn A, Neenan JP, Ash CE, Betts L, Finke JM, Garman JA, Rao M, Walsh K, Williams RR. Acetylcholinesterase inhibition by the ketone transition state analog phenoxyacetone and 1-halo-3-phenoxy-2-propanones. Biochem Biophys Res Commun. 1982 Jan 29;104(2):597-602. PubMed PMID: 7073703.; 2: Landquist JK. Oxidative cyclisation of ketone thiosemicarbazones. II. Derivatives of phenoxyacetone. J Chem Soc Perkin 1. 1970;2:323-4. PubMed PMID: 5460862.
• PubChem Compound: 69313
• Last Modified: Nov 11 2021